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Compound of Interest

Compound Name: 4-Bromophthalimide

Cat. No.: B1267563 Get Quote

In the landscape of advanced materials, the strategic selection of molecular building blocks is

paramount to achieving desired functionalities. 4-Bromophthalimide stands out as a

deceptively simple yet remarkably versatile scaffold. Its utility is anchored in two core structural

features: the robust, electron-accepting phthalimide heterocycle, which imparts thermal stability

and specific electronic characteristics, and the strategically positioned bromine atom on the

aromatic ring. This bromine is not merely a substituent; it is a reactive handle that unlocks a

vast chemical space for modification through modern cross-coupling chemistry.

This guide provides an in-depth exploration of 4-bromophthalimide's applications in material

science. We will move beyond simple procedural lists to dissect the causality behind

experimental choices, offering field-proven insights for researchers in polymer chemistry,

organic electronics, and fluorescent material development.

Physicochemical Properties of 4-Bromophthalimide
A foundational understanding of a reagent's properties is critical for experimental design. The

following table summarizes the key characteristics of 4-bromophthalimide.
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Property Value Reference

CAS Number 6941-75-9 [1][2]

Molecular Formula C₈H₄BrNO₂ [1][2]

Molecular Weight 226.03 g/mol [1][2]

Appearance
White to off-white crystalline

powder
[1][3]

Melting Point 232 - 238 °C [1]

Purity ≥97% (HPLC) [1][4]

Solubility

Soluble in N,N-DMF, DMAc,

DMSO; sparingly soluble in

other organic solvents.

[1][5]

IUPAC Name 5-bromoisoindole-1,3-dione [2]

Application 1: High-Performance Polyimide
Synthesis
Scientific Rationale: Polyimides are a class of high-performance polymers renowned for their

exceptional thermal and chemical stability.[6] The phthalimide moiety is the cornerstone of this

stability. By incorporating 4-bromophthalimide (typically via its anhydride precursor, 4-

bromophthalic anhydride) into the polymer backbone, we not only build a stable polyimide but

also embed a latent reactive site—the C-Br bond—throughout the material. This allows for

post-polymerization modification, enabling the tuning of properties such as solubility,

processability, and optoelectronic behavior.[7]

Protocol 1: Two-Step Synthesis of a Bromine-
Functionalized Polyimide
This protocol details the synthesis of a polyimide from an aromatic diamine and 4-

bromophthalic anhydride (which can be synthesized from 4-bromophthalimide). The widely

practiced two-step method via a soluble poly(amic acid) precursor is employed, as it allows for

the casting of films or coatings before the final, often insoluble, polyimide is formed.[6]
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Workflow Overview:
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Step 1: Poly(amic acid) Formation

Step 2: Imidization (Thermal)

Monomers:
- 4-Bromophthalic Anhydride

- Aromatic Diamine (e.g., ODA)

Stir under N₂ at RT for 12-24h
Forms viscous poly(amic acid) solution

Solvent:
Anhydrous NMP or DMAc

Cast poly(amic acid) solution
onto a glass substrate

Processable Precursor

Thermal Cyclization:
1. 100°C (1h)
2. 200°C (1h)
3. 300°C (1h)

Final Polyimide Film
(Br-PI)
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Reactants:
- 4-Bromophthalimide (or N-substituted derivative)

- Arylboronic Acid (e.g., Pyrene-1-boronic acid)

Reflux under N₂

8-16h

Catalyst System:
- Pd(PPh₃)₄

- Base (e.g., K₂CO₃)
- Solvent (e.g., Toluene/H₂O)

Workup:
1. Phase Separation

2. Extraction with EtOAc
3. Drying (MgSO₄)

Purification:
Silica Gel Column
Chromatography

Final Product:
4-Arylphthalimide Derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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